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Compound of Interest

Compound Name: Thioglycolic Acid n-Octyl Ester

Cat. No.: B1583976

Thioglycolic acid n-octyl ester (TGA-OE), also known as octyl mercaptoacetate or n-octyl
thioglycolate, is a specialized chemical compound that has carved a niche in diverse scientific
and industrial fields. With the CAS number 7664-80-4, this organic molecule is structurally
defined by a thioglycolic acid backbone esterified with an n-octyl alcohol chain.[1][2] This
unique architecture, combining a reactive thiol (-SH) group and a hydrophobic eight-carbon
chain, imparts a dual nature that is central to its functionality.[1] It is this combination of a
reactive mercaptan group and significant hydrophobic character that allows TGA-OE to serve
as a versatile agent in cosmetics, polymer chemistry, and biochemical research.[1][3] This
guide provides a comprehensive technical overview of TGA-OE, from its synthesis and
fundamental properties to its mechanisms of action and key applications, offering field-proven
insights for researchers, scientists, and drug development professionals.

Chemical Identity and Physicochemical Properties

Understanding the fundamental characteristics of TGA-OE is paramount for its effective
application and safe handling. The molecule's identity is rooted in its specific arrangement of
carbon, hydrogen, oxygen, and sulfur atoms.[1]

Systematic Name: Octyl 2-sulfanylacetate[1] Synonyms: n-Octyl Thioglycolate, n-Octyl
Mercaptoacetate, Acetic acid, 2-mercapto-, octyl ester[2][4][5]

The key physicochemical properties of TGA-OE are summarized in the table below. Its nature
as a clear, colorless liquid with limited water solubility and good solubility in organic solvents is
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a direct consequence of its molecular structure—the polar thiol and ester groups balanced by
the non-polar octyl chain.[1][2]

Property Value References

Molecular Formula C10H2002S [111416171

Molecular Weight 204.33 g/mol [1][41[6]

CAS Number 7664-80-4 [2][4]
Clear, colorless to pale yellow

Appearance . [1][2]
liquid
Faint, fruity, or characteristic

Odor [1][8]
mercaptan

Density ~0.97 g/cm3 [1]

. i ~124-125 °C (at reduced
Boiling Point [1]
pressure, 4 mmHg)

Flash Point ~145 °C

N Limited solubility in water;
Solubility ] i [1][2]
soluble in organic solvents

Refractive Index ~1.459 [9]

Synthesis and Manufacturing

The industrial production of thioglycolic acid n-octyl ester primarily relies on well-established
esterification chemistry. The most prevalent method is the direct acid-catalyzed esterification of
thioglycolic acid with n-octanol.

Primary Synthesis Route: Acid-Catalyzed Esterification

This classical approach involves the reaction of thioglycolic acid and n-octanol, typically in the
presence of a strong acid catalyst like sulfuric acid or p-toluenesulfonic acid.[1] The reaction is
driven to completion by heating the mixture under reflux, often with the removal of water to shift
the equilibrium towards the product side, in accordance with Le Chatelier's principle. This
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method is the predominant industrial route due to its efficiency and reliance on readily available
starting materials.[1][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Introduction: Unveiling a Multifunctional Thiol
Compound]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583976#literature-review-on-thioglycolic-acid-n-
octyl-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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